Cas no 725716-24-5 ([2-[4-Chloro-3-[ethyl(phenyl)sulfamoyl]anilino]-2-oxoethyl] 2,6-dichloropyridine-4-carboxylate)

• Product Name: [2-[4-Chloro-3-[ethyl(phenyl)sulfamoyl]anilino]-2-oxoethyl] 2,6-dichloropyridine-4-carboxylate
• CAS No: 725716-24-5
• MF: C₂₂H₁₈Cl₃N₃O₅S
• MW: 542.819421291351
• CID: 6618279
• PubChem ID: 5080844
• Update Time: 2025-09-23

[2-[4-Chloro-3-[ethyl(phenyl)sulfamoyl]anilino]-2-oxoethyl] 2,6-dichloropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ({4-CHLORO-3-[ETHYL(PHENYL)SULFAMOYL]PHENYL}CARBAMOYL)METHYL 2,6-DICHLOROPYRIDINE-4-CARBOXYLATE
• AKOS001059411
• Z56878231
• [2-[4-chloro-3-[ethyl(phenyl)sulfamoyl]anilino]-2-oxoethyl] 2,6-dichloropyridine-4-carboxylate
• EN300-26609808
• 725716-24-5
• [2-[4-Chloro-3-[ethyl(phenyl)sulfamoyl]anilino]-2-oxoethyl] 2,6-dichloropyridine-4-carboxylate

• Inchi： 1S/C22H18Cl3N3O5S/c1-2-28(16-6-4-3-5-7-16)34(31,32)18-12-15(8-9-17(18)23)26-21(29)13-33-22(30)14-10-19(24)27-20(25)11-14/h3-12H,2,13H2,1H3,(H,26,29)
• InChI Key： JBGQWKSVOYFUJN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1S(N(C1C=CC=CC=1)CC)(=O)=O)NC(COC(C1C=C(N=C(C=1)Cl)Cl)=O)=O

Computed Properties

• Exact Mass: 541.003275g/mol
• Monoisotopic Mass: 541.003275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 796
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 114Ų

Additional information on [2-[4-Chloro-3-[ethyl(phenyl)sulfamoyl]anilino]-2-oxoethyl] 2,6-dichloropyridine-4-carboxylate

Comprehensive Analysis of [2-[4-Chloro-3-[ethyl(phenyl)sulfamoyl]anilino]-2-oxoethyl] 2,6-dichloropyridine-4-carboxylate (CAS No. 725716-24-5)

The compound [2-[4-Chloro-3-[ethyl(phenyl)sulfamoyl]anilino]-2-oxoethyl] 2,6-dichloropyridine-4-carboxylate (CAS No. 725716-24-5) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its complex structure, featuring a 2,6-dichloropyridine-4-carboxylate moiety and a sulfamoyl aniline derivative, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research trends.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in drug discovery. The presence of the ethyl(phenyl)sulfamoyl group in this compound suggests potential interactions with biological targets, such as enzymes or receptors, which aligns with current AI-driven drug design methodologies. Researchers are increasingly leveraging machine learning to predict the bioactivity of such molecules, and 725716-24-5 could serve as a valuable candidate for virtual screening campaigns.

From a synthetic chemistry perspective, the 2-oxoethyl linker in this molecule offers flexibility for further derivatization, enabling the creation of analogs with tailored properties. This feature is particularly relevant in the context of green chemistry, where modular synthesis approaches are prioritized to reduce waste and improve efficiency. The compound's dichloropyridine core also contributes to its stability, a critical factor in agrochemical formulations designed for prolonged field efficacy.

Environmental and regulatory considerations are paramount in modern chemical development. While 725716-24-5 is not classified as hazardous under current guidelines, its chlorinated aromatic components warrant careful evaluation in ecotoxicity studies. This aligns with the growing consumer interest in biodegradable chemicals and low-impact pesticides, topics frequently searched in academic and industrial databases.

In conclusion, [2-[4-Chloro-3-[ethyl(phenyl)sulfamoyl]anilino]-2-oxoethyl] 2,6-dichloropyridine-4-carboxylate represents a compelling case study at the intersection of medicinal chemistry and sustainable innovation. Its structural complexity and functional diversity position it as a promising scaffold for future applications, resonating with trends like precision agriculture and targeted drug delivery.